Cas no 625-35-4 (E-Crotonoyl Chloride)

• Product Name: E-Crotonoyl Chloride
• CAS No: 625-35-4
• MF: C₄H₅ClO
• MW: 104.534900426865
• MDL: MFCD00000734
• CID: 39169
• PubChem ID: 24847797
• Update Time: 2025-10-30

E-Crotonoyl Chloride Chemical and Physical Properties

Names and Identifiers

• crotonoyl chloride
• trans-Crotonyl chloride
• (E)-2-Butenoyl chloride
• Crotonyl Chloride
• 2-butenoyl chloride
• Crotonyl Chloride, ReMainder Mainly Cis-IsoMer
• (E)-but-2-enoyl chloride
• Crotonic acid chloride
• (2E)-but-2-enoyl chloride
• trans-2-Butenoyl chloride
• but-2-enoyl chloride
• 2-butenoyl chloride, (2E)-
• Crotonoyl chloride (E)-
• (2E)-2-Butenoyl chloride
• 2-Butenoyl chloride, (E)-
• RJUIDDKTATZJFE-NSCUHMNNSA-N
• (2E)-2-Butenoyl chloride #
• RJUIDDKTATZJFE-UHFFFAOYSA-N
• Crotonoylchloride
• sG
• A833831
• Crotonyl chloride, tech. 90%
• Crotonoyl chloride, technical grade, 90%
• SCHEMBL245656
• but-2-enoylchloride
• EINECS 234-010-3
• (E)-2-BUTENOYL CHLORIDE(STABILIZED WITH HQ)
• (E)-crotonyl chloride
• Q1141616
• Crotonoyl chloride, technical, >=90% (GC)
• F20351
• MFCD00000734
• 8-(Benzyloxy)-imidazo[1,5-a]pyridine, hydrochloride
• trans-crotonoyl chloride
• DTXSID201314046
• 10487-71-5
• AKOS005720906
• EN300-19906
• EN300-658464
• D78102
• (E)-CH3CH=CHCOCl
• 625-35-4
• E-Crotonoyl chloride
• NS00125015
• (E)-crotonoyl chloride
• VS-02929
• InChI=1/C4H5ClO/c1-2-3-4(5)6/h2-3H,1H3/b3-2
• EINECS 210-889-9
• 2-Crotonoyl chloride
• SCHEMBL245655
• STL146463
• BBL011366
• KAA48771
• E-Crotonoyl Chloride

• MDL： MFCD00000734
• Inchi： 1S/C4H5ClO/c1-2-3-4(5)6/h2-3H,1H3/b3-2+
• InChI Key： RJUIDDKTATZJFE-NSCUHMNNSA-N
• SMILES： ClC(/C=C/C)=O
• BRN： 506118

Computed Properties

• Exact Mass: 104.00300
• Monoisotopic Mass: 104.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 1.091 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 120-123 °C(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 1.32790
• Sensitiveness: Moisture Sensitive
• FEMA: 3536
• Solubility: React with water.

E-Crotonoyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920
• WGK Germany：3
• Hazard Category Code： 10-34-37
• Safety Instruction： S16-S24/25-S28
• FLUKA BRAND F CODES：13-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：II
• Risk Phrases：R10; R34
• Safety Term：S16;S24/25;S28A
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides